N-(3-cyclohexylcyclobutyl)-3-propan-2-yl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-(3-cyclohexylcyclobutyl)-3-propan-2-yl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H26N2O2/c1-11(2)16-15(10-21-19-16)17(20)18-14-8-13(9-14)12-6-4-3-5-7-12/h10-14H,3-9H2,1-2H3,(H,18,20)
• InChI Key: OSJCJFSHRUMITI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC=C1C(=O)NC2CC(C2)C3CCCCC3
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

N-(3-cyclohexylcyclobutyl)-3-propan-2-yl-1,2-oxazole-4-carboxamide is a complex organic compound characterized by its unique structural features. This compound contains a cyclohexyl group, a cyclobutyl group, and an oxazole ring, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-cyclohexylcyclobutyl)-3-propan-2-yl-1,2-oxazole-4-carboxamide typically involves multiple steps, starting with the preparation of the cyclohexylcyclobutyl precursor. This precursor is then subjected to a series of reactions, including cyclization and functional group transformations, to introduce the oxazole ring and the carboxamide group. Common reagents used in these reactions include cyclohexylamine, cyclobutanone, and various catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis platforms can be employed to streamline the production process and reduce costs.

Chemical Reactions Analysis

Types of Reactions

N-(3-cyclohexylcyclobutyl)-3-propan-2-yl-1,2-oxazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like hydroxide ions or amines in polar solvents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-(3-cyclohexylcyclobutyl)-3-propan-2-yl-1,2-oxazole-4-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-cyclohexylcyclobutyl)-3-propan-2-yl-1,2-oxazole-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Cyclohexylamine: Shares the cyclohexyl group but lacks the oxazole ring and carboxamide group.

Cyclobutanone: Contains the cyclobutyl group but does not have the oxazole ring or carboxamide group.

Oxazole derivatives: Compounds with the oxazole ring but different substituents.

Uniqueness

N-(3-cyclohexylcyclobutyl)-3-propan-2-yl-1,2-oxazole-4-carboxamide is unique due to its combination of structural features, which confer distinct chemical and biological properties